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Compound of Interest

Compound Name: valeriotriate B

Cat. No.: B15596791

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides a comprehensive

guide to the personal protective equipment (PPE), operational procedures, and disposal plan

for Valeriotriate B, a compound utilized as a reference standard and in pharmacological

research. Due to the limited availability of a specific Safety Data Sheet (SDS), a cautious

approach based on best laboratory practices for handling compounds with unknown toxicity is

strongly advised.

Chemical and Physical Properties
A summary of the known quantitative data for Valeriotriate B is presented below. This

information is critical for safe handling and storage.
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Property Value Source

CAS Number 862255-64-9 [1]

Molecular Formula C27H42O12 [1]

Molecular Weight 558.62 g/mol [1]

Appearance Oil [2]

Predicted Boiling Point 631.5 ± 55.0 °C [1]

Predicted Density 1.26 ± 0.1 g/cm³ [1]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[3]

Storage 2-8°C in a refrigerator [2]

Personal Protective Equipment (PPE)
Given the absence of specific toxicity data for Valeriotriate B, a risk-based approach to PPE

selection is mandatory. The following table outlines the recommended PPE levels for handling

this compound.
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PPE Category Recommended Equipment

Eye and Face Protection
Chemical splash goggles or a face shield are

required to protect against potential splashes.[4]

Hand Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene) are essential. Given that no single

glove material protects against all chemicals, it

is important to select the most appropriate glove

for the specific application and be aware of its

limitations.[4]

Body Protection

A laboratory coat or a chemical-resistant apron

should be worn. For procedures with a higher

risk of splashes or aerosol generation, chemical-

resistant coveralls are recommended.[5][6]

Respiratory Protection

Work should be conducted in a certified

chemical fume hood to minimize inhalation

exposure. If there is a risk of generating

aerosols or dust outside of a fume hood, a

NIOSH-approved respirator with an appropriate

cartridge should be used.[7]

Experimental Protocols: Handling and Operational
Plan
A systematic approach to handling Valeriotriate B is crucial to minimize exposure and ensure

experimental integrity.

1. Preparation and Pre-Handling:

Before handling, ensure that all necessary PPE is readily available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Have a spill kit readily accessible. The kit should contain appropriate absorbent materials for

the solvents in which Valeriotriate B is dissolved.
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2. Handling the Compound:

All manipulations of Valeriotriate B, including weighing, dissolving, and aliquoting, must be

performed within a certified chemical fume hood.

Use disposable equipment whenever possible to avoid cross-contamination and minimize

cleaning.

If using glassware, ensure it is thoroughly cleaned and dried before use.

3. In Case of a Spill:

Evacuate the immediate area.

If safe to do so, contain the spill using the absorbent material from the spill kit.

For larger spills, or if you are unsure how to proceed, contact your institution's environmental

health and safety (EHS) office immediately.

Contaminated materials from the spill cleanup must be disposed of as hazardous waste.

Disposal Plan
Proper disposal of Valeriotriate B and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

All materials that have come into direct contact with Valeriotriate B, including gloves, pipette

tips, and empty containers, must be considered hazardous waste.

Segregate waste streams based on their physical state (liquid or solid) and chemical

compatibility.

2. Liquid Waste Disposal:

Solutions containing Valeriotriate B should be collected in a designated, labeled, and sealed

hazardous waste container.
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Do not dispose of liquid waste containing Valeriotriate B down the drain.[8]

3. Solid Waste Disposal:

Contaminated solid waste, such as absorbent pads, gloves, and plasticware, should be

collected in a separate, clearly labeled hazardous waste container.

4. Empty Containers:

"Empty" containers that held Valeriotriate B should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous liquid waste.[8] After rinsing, the

container can be disposed of according to institutional guidelines for decontaminated

labware.

Workflow for Safe Handling of Valeriotriate B
The following diagram illustrates the logical workflow for the safe handling of Valeriotriate B,

from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Valeriotriate B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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